Cas no 1331-14-2 (Benzenamine,ar,ar-dichloro-4-nitro- (9CI))

• Product Name: Benzenamine,ar,ar-dichloro-4-nitro- (9CI)
• CAS No: 1331-14-2
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD22681518
• CID: 209982
• PubChem ID: 3013998
• Update Time: 2025-05-30

Benzenamine,ar,ar-dichloro-4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,ar,ar-dichloro-4-nitro- (9CI)
• 2,3-dichloro-4-nitro-aniline
• DICHLORO-4-NITROANILINE
• N,N-dichloro-4-nitroaniline
• 69951-03-7
• 2,3-dichloro-4-nitroaniline
• SCHEMBL309255
• DTXSID10388462
• Benzenamine, ar,ar-dichloro-4-nitro-
• BOHXXTUGYSFUHK-UHFFFAOYSA-N
• SB77800
• AS-61658
• AKOS016001470
• FT-0686971
• 1331-14-2
• A866711
• Benzenamine, ar,ar-dichloro-4-nitro- (9CI)
• MFCD11226295
• Benzenamine, 2,3-dichloro-4-nitro-
• A888184
• CS-0097744

• MDL： MFCD22681518
• Inchi： 1S/C6H4Cl2N2O2/c7-5-3(9)1-2-4(6(5)8)10(11)12/h1-2H,9H2
• InChI Key： BOHXXTUGYSFUHK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1[N+](=O)[O-])N)Cl

Computed Properties

• Exact Mass: 205.96512
• Monoisotopic Mass: 205.964983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1

Experimental Properties

• Density: 1.624
• Boiling Point: 367.4°C at 760 mmHg
• Flash Point: 176°C
• Refractive Index: 1.655
• PSA: 69.16

Additional information on Benzenamine,ar,ar-dichloro-4-nitro- (9CI)

Benzenamine, ar,ar-dichloro-4-nitro- (9CI) - A Comprehensive Overview

Benzenamine, ar,ar-dichloro-4-nitro-, also known by its CAS number 1331-14-2, is a chemical compound with significant applications in various industries. This compound is a derivative of aniline, characterized by the presence of two chlorine atoms and a nitro group attached to the benzene ring. The structure of this compound makes it highly versatile and valuable in different chemical processes.

The compound's structure is a key factor in its reactivity and functionality. The nitro group at the para position imparts strong electron-withdrawing effects, which influence the compound's chemical behavior. This makes it an excellent candidate for use in reactions requiring electron-deficient aromatic rings. Recent studies have highlighted its potential in synthesizing advanced materials and pharmaceutical intermediates.

In terms of synthesis, Benzenamine, ar,ar-dichloro-4-nitro- can be produced through various methods, including nucleophilic substitution and electrophilic aromatic substitution. The choice of synthesis method depends on the desired purity and scale of production. Researchers have explored green chemistry approaches to minimize environmental impact during its synthesis.

The application of this compound spans across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the production of various drugs. Its role in drug discovery has been significant, particularly in developing compounds with anti-inflammatory and antioxidant properties. Recent advancements in medicinal chemistry have further expanded its utility in this field.

In the field of materials science, Benzenamine, ar,ar-dichloro-4-nitro- is used as a precursor for synthesizing advanced polymers and composites. Its ability to form stable bonds with other molecules makes it ideal for creating materials with enhanced mechanical and thermal properties. Studies have shown its potential in developing high-performance adhesives and coatings.

The environmental impact of this compound has also been a topic of interest among researchers. Efforts are being made to develop sustainable methods for its production and disposal to reduce ecological footprint. Biodegradation studies indicate that under certain conditions, this compound can be effectively broken down into less harmful substances.

In conclusion, Benzenamine, ar,ar-dichloro-4-nitro-, CAS number 1331-14-2, is a versatile compound with wide-ranging applications across various industries. Its unique chemical structure and reactivity make it a valuable asset in modern chemistry. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in future technological advancements.